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This document provides detailed application notes and protocols for Neogen's mycotoxin test

kits, designed for researchers, scientists, and drug development professionals. The following

sections offer step-by-step guides for the primary testing platforms, quantitative data

summaries, and visual workflows to ensure accurate and efficient mycotoxin analysis.

Overview of Neogen Mycotoxin Test Kits
Neogen offers a comprehensive portfolio of user-friendly test kits for the detection of various

mycotoxins.[1][2][3] The primary formats are the Reveal® Q+ line of lateral flow tests for rapid

quantitative results and the Veratox® line of ELISA microwell assays for high-throughput

quantitative analysis.[1][2]

Reveal® Q+ and Reveal® Q+ MAX: These are single-step lateral flow

immunochromatographic assays that provide quantitative results in minutes. They are ideal

for on-site testing and require minimal training and equipment. The Reveal Q+ MAX kits

utilize a common water-based extraction for multiple mycotoxins, eliminating the need for

hazardous solvents.

Veratox®: These are competitive direct enzyme-linked immunosorbent assays (CD-ELISA)

that allow for the precise quantification of mycotoxins. Veratox kits are suitable for laboratory

settings and can be used to test multiple samples simultaneously. High-sensitivity (HS)

versions are available for detecting lower levels of contamination.
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Quantitative Data Summary
The following tables summarize the quantitative performance of various Neogen mycotoxin test

kits.

Table 1: Reveal® Q+ MAX Quantitative Performance
Mycotoxin Product Name Catalog No.

Quantitative
Range

Testing Time

Aflatoxin
Reveal® Q+

MAX for Aflatoxin
8088 3–50 ppb 6 minutes

Deoxynivalenol

(DON)

Reveal® Q+ for

DON
8385 300–6000 ppb 3 minutes

Fumonisin
Reveal® Q+ for

Fumonisin
8185 0.2–6 ppm 3 minutes

Ochratoxin
Reveal® Q+ for

Ochratoxin
8685 2–20 ppb 5 minutes

T-2/HT-2
Reveal® Q+ for

T-2/HT-2
8285 50–600 ppb 5 minutes

Zearalenone
Reveal® Q+ for

Zearalenone
8185 25–1200 ppb 5 minutes

Table 2: Veratox® Quantitative Performance
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Mycotoxin Product Name Catalog No. Quantitative Range

Aflatoxin Veratox® for Aflatoxin 8030 5–50 ppb

Aflatoxin (High

Sensitivity)

Veratox® for Aflatoxin

HS
8031 1–8 ppb

Deoxynivalenol (DON) Veratox® for DON 2/3 8335 0.5–5 ppm

Deoxynivalenol (DON) Veratox® for DON 5/5 8331 1–30 ppm

Fumonisin
Veratox® for

Fumonisin
8880 0.25–6 ppm

Ochratoxin
Veratox® for

Ochratoxin
8630 2–25 ppb

T-2/HT-2 Veratox® for T-2/HT-2 8230 25–800 ppb

Zearalenone
Veratox® for

Zearalenone
8130 25–1000 ppb

Experimental Protocols
The following are detailed protocols for the Reveal® Q+ MAX and Veratox® test kits.

Reveal® Q+ MAX for Aflatoxin Protocol
This protocol is for the quantitative analysis of aflatoxin in various commodities.

Materials Provided:

25 Reveal® Q+ MAX for Aflatoxin test strips

25 red sample dilution cups

25 clear sample cups

1 bottle of sample diluent

25 MAX 1 Aqueous Extraction packets
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Materials Required but Not Provided:

Grinder

Scale

Timer

Pipettors and tips

Distilled or deionized water

Raptor® or AccuScan® reader

Procedure:

Sample Preparation:

Obtain a representative sample.

Grind the sample to a fine consistency.

Weigh out a 10 g sample.

Extraction:

Add the contents of one MAX 1 packet to the sample.

Add 50 mL of distilled or deionized water.

Shake vigorously for 3 minutes.

Allow the sample to settle and then filter to collect the extract.

Assay:

Add 100 µL of the sample diluent to a red dilution cup.

Add 100 µL of the sample extract to the red dilution cup and mix thoroughly.
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Transfer 100 µL of the mixed sample from the red cup to a clear sample cup.

Place a new Reveal® Q+ MAX for Aflatoxin test strip into the clear sample cup.

Allow the strip to develop for 6 minutes.

Data Analysis:

Read the test strip using a Neogen Raptor® or AccuScan® reader.

The reader will provide a quantitative result in parts per billion (ppb).

Samples with results greater than 50 ppb must be diluted and re-tested.

Sample Preparation Extraction Assay Procedure Data Analysis

Obtain Representative Sample Grind Sample Weigh 10g of Sample Add MAX 1 Packet Add 50mL Distilled Water Shake for 3 Minutes Filter to Collect Extract 100µL Diluent to Red Cup 100µL Extract to Red Cup & Mix 100µL from Red to Clear Cup Insert Test Strip Develop for 6 Minutes Read Strip with Raptor®/AccuScan® Obtain Quantitative Result (ppb) Dilute if >50 ppb

Click to download full resolution via product page

Caption: Reveal® Q+ MAX for Aflatoxin Workflow.

Veratox® for DON 2/3 Protocol
This protocol is for the quantitative analysis of deoxynivalenol (DON) in various commodities.

Materials Provided:

48 antibody-coated wells

48 red-marked mixing wells

5 DON controls (0, 0.5, 1, 2, and 6 ppm)

1 bottle of DON-HRP conjugate solution
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1 bottle of K-Blue® Substrate solution

1 bottle of Red Stop Solution

Materials Required but Not Provided:

Grinder

Scale

Timer

Pipettors and tips

Distilled or deionized water

Microwell reader with a 650 nm filter

Procedure:

Sample Preparation:

Obtain a representative sample.

Grind the sample to a fine consistency.

Weigh out a 50 g sample.

Extraction:

Add 250 mL of distilled or deionized water to the sample.

Shake vigorously for 3 minutes.

Allow the sample to settle and then filter to collect the extract.

Assay:

Allow all reagents to warm to room temperature.
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Place the required number of red-marked mixing wells and antibody-coated wells into a

well holder.

Add 100 µL of the DON-HRP conjugate to each red-marked mixing well.

Add 100 µL of the controls and extracted samples to the corresponding red-marked mixing

wells.

Mix well and transfer 100 µL from the red mixing wells to the clear antibody wells.

Incubate for 2 minutes at room temperature.

Wash the antibody wells thoroughly with deionized water 5 times.

Add 100 µL of K-Blue® Substrate to each antibody well and incubate for 3 minutes.

Add 100 µL of Red Stop Solution to each well to stop the reaction.

Data Analysis:

Wipe the bottom of the microwells and read the absorbance at 650 nm using a microwell

reader.

The optical densities of the controls are used to generate a standard curve.

The DON concentration in the samples is determined by plotting their absorbance against

the standard curve.

Sample results above 5 ppm must be diluted and re-tested.

Sample Preparation Extraction Assay Procedure Data Analysis

Obtain Representative Sample Grind Sample Weigh 50g of Sample Add 250mL Distilled Water Shake for 3 Minutes Filter to Collect Extract Add Conjugate to Red Wells Add Controls/Samples to Red Wells Mix and Transfer to Clear Wells Incubate for 2 Minutes Wash Wells 5x Add Substrate & Incubate 3 Min Add Stop Solution Read Absorbance at 650nm Generate Standard Curve Determine DON Concentration Dilute if >5 ppm

Click to download full resolution via product page
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Caption: Veratox® for DON 2/3 Workflow.

Validation and Verification
Neogen's mycotoxin test kits have undergone rigorous validation for a wide range of

commodities. It is recommended that users verify the performance of the test kits with their

specific matrices. Neogen offers technical support and services to assist with matrix feasibility

studies and in-house validation. A comprehensive list of validated and verified commodities is

available from Neogen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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